Cas no 1803636-10-3 (2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)
2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
-
- Inchi: 1S/C8H4F3N3O2/c9-8(10,11)16-6-1-4(2-12)7(13)14-5(6)3-15/h1,3H,(H2,13,14)
- InChI Key: CSTANPUESMLMFG-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C#N)=C(N)N=C1C=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 311
- XLogP3: 1.8
- Topological Polar Surface Area: 89
2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003964-500mg |
2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde |
1803636-10-3 | 97% | 500mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A026003964-1g |
2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde |
1803636-10-3 | 97% | 1g |
$1,780.80 | 2022-04-02 |
2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
Recent Advances in the Study of 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1803636-10-3)
In recent years, the compound 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1803636-10-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethoxy and aldehyde functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde in the design of small-molecule inhibitors targeting protein kinases. The researchers employed a multi-step synthetic route to derivatize the aldehyde group, leading to a series of compounds with enhanced binding affinity and selectivity. Molecular docking studies revealed that the trifluoromethoxy group plays a critical role in stabilizing interactions with the hydrophobic pockets of kinase domains, thereby improving inhibitory activity.
Another significant development involves the application of this compound in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the cyano and aldehyde groups was found to enhance the compounds' ability to disrupt bacterial cell wall synthesis, offering a potential new avenue for combating antibiotic resistance.
In addition to its pharmacological applications, 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde has also been investigated for its role in chemical biology. Researchers have utilized this compound as a versatile building block for the synthesis of fluorescent probes, enabling real-time monitoring of enzymatic activity in live cells. A recent publication in ACS Chemical Biology highlighted the use of this scaffold in developing probes for detecting reactive oxygen species (ROS), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and oral bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's bioactive core. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1803636-10-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and chemical probe development, underscoring its broad utility. Future research will likely focus on refining its derivatives for enhanced efficacy and safety, paving the way for novel therapeutic agents.
1803636-10-3 (2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)